Cas no 198135-45-4 (5-Methyl-isoxazole-3,4-dicarboxylic acid)

• Product Name: 5-Methyl-isoxazole-3,4-dicarboxylic acid
• CAS No: 198135-45-4
• MF: C₆H₅NO₅
• MW: 171.107601881027
• CID: 840220
• Update Time: 2023-08-02

5-Methyl-isoxazole-3,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Isoxazoledicarboxylicacid,5-methyl-(9CI)
• 3,4-isoxazole dicarboxylic acid,5-methyl-
• 5-Methyl-3,4-isoxazoledicarboxylic acid
• 5-methyl-isoxazole-3,4-dicarboxylic acid
• 5-Methylisoxazole-3,4-dicarboxylic acid
• 5-Methyl-isoxazole-3,4-dicarboxylic acid

• Inchi： 1S/C6H5NO5/c1-2-3(5(8)9)4(6(10)11)7-12-2/h1H3,(H,8,9)(H,10,11)
• InChI Key： UDEVDMXIMWDTJE-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Topological Polar Surface Area: 101

Experimental Properties

• Melting Point: 182-183 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives